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For Researchers, Scientists, and Drug Development Professionals

Abstract

Uvarigranol C is a naturally occurring polyoxygenated cyclohexene, a class of compounds that
has garnered significant interest for its potential therapeutic properties. Isolated from the roots
of Uvaria grandiflora, Uvarigranol C belongs to a family of molecules known for their cytotoxic
and anti-inflammatory activities. This technical guide provides a comprehensive overview of the
known physical and chemical properties of Uvarigranol C, its spectroscopic data, and a
plausible experimental workflow for its isolation and characterization. While direct experimental
evidence for its biological activity and impact on specific signaling pathways is currently limited
in publicly accessible literature, this document lays the foundational chemical knowledge
necessary for further investigation into its pharmacological potential.

Physicochemical Properties

Uvarigranol C is a structurally complex molecule featuring a rare ethoxy group. While
comprehensive experimental data on its physical properties are not widely available, the
foundational chemical characteristics have been established.
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Property Value Source
Molecular Formula C23H2208 [1112]
Molecular Weight 426.42 g/mol [1][2]
Melting Point Not reported

Solubility Not reported

Appearance Not reported

Spectroscopic Data

The structure of Uvarigranol C was elucidated primarily through spectroscopic methods. The
following data represents the key spectral characteristics, although detailed raw spectra are not
publicly available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and **C NMR data are crucial for the structural confirmation of Uvarigranol C.
While the specific chemical shifts and coupling constants from the original isolation study are
not available in the searched resources, a general description can be inferred from related
compounds. The spectra would be expected to show signals corresponding to a
polyoxygenated cyclohexene core, benzoyl groups, and a unique ethoxy moiety.

Mass Spectrometry (MS)

Mass spectrometry data is essential for determining the molecular weight and elemental
composition of Uvarigranol C. High-resolution mass spectrometry (HRMS) would provide the
exact mass, confirming the molecular formula C23H2208.

Experimental Protocols

While the specific experimental details from the original isolation paper by Pan and Yu (1995)
are not fully accessible, a general methodology for the isolation and characterization of
polyoxygenated cyclohexenes from Uvaria species can be outlined.

Isolation of Uvarigranol C
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Caption: A plausible workflow for the isolation of Uvarigranol C.

The isolation process would typically involve the extraction of the plant material with a suitable
organic solvent. The resulting crude extract is then subjected to a series of chromatographic
separations to isolate the compound of interest.

Structure Elucidation

The structure of Uvarigranol C would be determined using a combination of spectroscopic
techniques:

1D NMR (*H and 13C): To identify the types and connectivity of protons and carbons.

e 2D NMR (COSY, HSQC, HMBC): To establish the complete covalent structure of the
molecule.

e Mass Spectrometry (HRMS): To confirm the molecular formula.

 Infrared (IR) Spectroscopy: To identify functional groups such as hydroxyls, carbonyls, and
aromatic rings.

o UV-Vis Spectroscopy: To observe electronic transitions within the molecule, often indicating
the presence of chromophores like aromatic rings.

Biological Activity and Signaling Pathways

Direct experimental studies on the biological activity of Uvarigranol C are not prevalent in the
currently available scientific literature. However, numerous compounds with a similar
polyoxygenated cyclohexene scaffold, also isolated from the Uvaria genus, have demonstrated
significant cytotoxic and anti-inflammatory properties.

For instance, (-)-zeylenol, another compound from Uvaria grandiflora, has shown anti-
inflammatory and anticancer activities. This suggests that Uvarigranol C may possess similar
biological potential.

Postulated Signaling Pathway Involvement in
Cytotoxicity
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Based on the known activities of related natural products, a hypothetical mechanism of action
for the potential cytotoxic effects of Uvarigranol C could involve the induction of apoptosis.

Cellular Stress
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Caption: A hypothetical signaling pathway for Uvarigranol C-induced apoptosis.

It is critical to note that this pathway is speculative and requires experimental validation for
Uvarigranol C.

Conclusion and Future Directions

Uvarigranol C represents an intriguing natural product with a unique chemical structure. While
its foundational chemical identity has been established, a significant gap exists in the public
domain regarding its detailed physicochemical properties, comprehensive spectral data, and,
most importantly, its biological activities and mechanism of action.

Future research should focus on:

o Re-isolation and full characterization of Uvarigranol C to provide the scientific community
with detailed and publicly accessible data.

 In-depth evaluation of its cytotoxic and anti-inflammatory properties against a panel of
cancer cell lines and in relevant inflammatory models.

« Investigation into the specific molecular targets and signaling pathways modulated by
Uvarigranol C to elucidate its mechanism of action.

Such studies are imperative to unlock the full therapeutic potential of Uvarigranol C and to
pave the way for its development as a novel pharmacological agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Uvarigranol C: Physical
and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654889#physical-and-chemical-properties-of-
uvarigranol-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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